![molecular formula C10H18O B076268 (+)-p-Menta-1-en-9-ol CAS No. 13835-30-8](/img/structure/B76268.png)
(+)-p-Menta-1-en-9-ol
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Overview
Description
(+)-p-Menta-1-en-9-ol is a terpene alcohol that is commonly found in essential oils of various plants such as peppermint, eucalyptus, and rosemary. It has a characteristic minty odor and is widely used in various industries such as food, cosmetics, and pharmaceuticals.
Scientific Research Applications
Chemoenzymatic Synthesis
A study by Serra, Fuganti, and Gatti (2008) focused on the preparative-scale synthesis of the four p-menth-1-en-9-ol isomers using chemoenzymatic processes. This synthesis started from the enantiomeric forms of limonene and involved baker's yeast-mediated reduction and chemical reduction processes to achieve high enantioselectivity. The synthesized compounds were then used as starting materials for the preparation of cooling agents like 1-hydroxy-2,9-cineole (Serra, Fuganti, & Gatti, 2008).
Enantiospecific Synthesis of Natural P-Menthane Monoterpenes
Serra and Nobile (2011) conducted a study on the preparation and synthetic exploitation of isomeric forms of p-menth-1,5-dien-9-ol. They derived these alcohols from carvone, using a chemoenzymatic procedure for separation. Their research highlighted the stereospecific cyclization of these alcohols for synthesizing isomeric terpenes, such as dill and epi-dill ether, demonstrating the importance of these compounds in natural product synthesis (Serra & Nobile, 2011).
Neuroprotective Properties
In the realm of neurobiology, Cheung et al. (2007) explored the neuroprotective mechanisms of Menta-FX, a herbal mixture containing extracts related to (+)-p-Menta-1-en-9-ol. Their findings indicated that Menta-FX exhibited neuroprotective effects in retinal ganglion cells, suggesting a potential application of this compound in neurodegenerative diseases treatment (Cheung et al., 2007).
Properties
13835-30-8 | |
Molecular Formula |
C10H18O |
Molecular Weight |
154.25 g/mol |
IUPAC Name |
(2R)-2-[(1R)-4-methylcyclohex-3-en-1-yl]propan-1-ol |
InChI |
InChI=1S/C10H18O/c1-8-3-5-10(6-4-8)9(2)7-11/h3,9-11H,4-7H2,1-2H3/t9-,10-/m0/s1 |
InChI Key |
ZTYHGIAOVUPAAH-UWVGGRQHSA-N |
Isomeric SMILES |
CC1=CC[C@@H](CC1)[C@@H](C)CO |
SMILES |
CC1=CCC(CC1)C(C)CO |
Canonical SMILES |
CC1=CCC(CC1)C(C)CO |
density |
0.936-0.946 |
13835-75-1 18479-68-0 |
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physical_description |
Clear colourless liquid; Fruity herbal aroma |
Pictograms |
Irritant; Environmental Hazard |
solubility |
Practically insoluble or insoluble in water Soluble (in ethanol) |
Origin of Product |
United States |
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